methyl 5-amino-2-thiocyanatobenzoate
Overview
Description
Methyl 5-amino-2-thiocyanatobenzoate (MATB) is a chemical compound used in scientific research for various purposes. It is a derivative of benzoic acid and is commonly used as a reagent in the synthesis of other compounds.
Mechanism of Action
The exact mechanism of action of methyl 5-amino-2-thiocyanatobenzoate is not fully understood. However, it is believed to act as a nucleophile in various reactions. It can react with electrophiles to form new compounds. It is also believed to have antioxidant properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi. It has also been found to have anti-inflammatory properties. In addition, it has been shown to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
Methyl 5-amino-2-thiocyanatobenzoate has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable under normal lab conditions. However, it has some limitations. It can be toxic if ingested or inhaled. It can also be irritating to the skin and eyes. Therefore, it should be handled with care.
Future Directions
Methyl 5-amino-2-thiocyanatobenzoate has several potential future directions for scientific research. It can be used as a starting material for the synthesis of various compounds with potential medicinal properties. It can also be used in the development of new fluorescent dyes and pigments. In addition, it can be used in the development of new anti-inflammatory and antioxidant agents.
Conclusion:
In conclusion, this compound is a chemical compound used in scientific research for various purposes. It is commonly used as a reagent in the synthesis of other compounds. It has various biochemical and physiological effects and has potential future directions for scientific research. However, it should be handled with care due to its toxicity and irritant properties.
Scientific Research Applications
Methyl 5-amino-2-thiocyanatobenzoate has various applications in scientific research. It is commonly used as a reagent in the synthesis of other compounds. It can be used as a starting material for the synthesis of various heterocyclic compounds. It is also used in the synthesis of fluorescent dyes and pigments.
properties
IUPAC Name |
methyl 5-amino-2-thiocyanatobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-13-9(12)7-4-6(11)2-3-8(7)14-5-10/h2-4H,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBDUNUWNQXSJSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)N)SC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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